Cas no 851804-11-0 (1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one)

• Product name: 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one
• CAS No: 851804-11-0
• MF: C₁₈H₁₆ClFN₂OS
• MW: 362.848845481873
• CID: 5861355
• PubChem ID: 4624848

1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-((2-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one
• Ethanone, 1-[2-[[(2-chlorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-2-(4-fluorophenyl)-
• 1-(2-((2-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethanone
• 851804-11-0
• F0630-1086
• 1-(2-{[(2-chlorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one
• 1-[2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-(4-fluorophenyl)ethanone
• AKOS024589067
• 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one

• Inchi： 1S/C18H16ClFN2OS/c19-16-4-2-1-3-14(16)12-24-18-21-9-10-22(18)17(23)11-13-5-7-15(20)8-6-13/h1-8H,9-12H2
• InChI Key： XZCUHBLALUQBDR-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(SCC2=CC=CC=C2Cl)=NCC1)CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 362.0655902g/mol
• Monoisotopic Mass: 362.0655902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų
• XLogP3: 3.9

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 499.6±55.0 °C(Predicted)
• pka: 2.09±0.60(Predicted)

Additional information on 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one

Comprehensive Guide to 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one (CAS No. 851804-11-0): Properties, Applications, and Market Insights

The compound 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one (CAS No. 851804-11-0) is a specialized chemical entity with significant interest in pharmaceutical and agrochemical research. This molecule features a unique combination of imidazole and aryl moieties, making it a valuable intermediate in drug discovery. Its structural complexity and functional groups contribute to its versatility in synthetic applications.

One of the most searched questions about this compound is: "What are the applications of 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one?" Researchers frequently explore its potential as a building block for heterocyclic compounds, particularly in the development of bioactive molecules. The presence of both chlorophenyl and fluorophenyl groups enhances its binding affinity to various biological targets, making it relevant in medicinal chemistry.

The physical and chemical properties of CAS No. 851804-11-0 are crucial for its handling and application. While specific data may vary, this compound typically exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is important for laboratory use. Its stability under different conditions is a common query, with researchers often asking: "Is 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one stable at room temperature?" Proper storage in cool, dry environments is recommended to maintain its integrity.

In the context of current research trends, this compound has gained attention for its potential role in developing small molecule inhibitors. The imidazole core is particularly interesting for designing compounds that interact with enzymes or receptors. Another frequently searched term is "synthetic route for 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one", reflecting the growing interest in efficient production methods for this valuable intermediate.

The market dynamics for CAS No. 851804-11-0 show increasing demand from contract research organizations (CROs) and pharmaceutical companies. As drug discovery efforts intensify, specialized intermediates like this are becoming more valuable. Common commercial inquiries include: "Where to buy 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one?" and "What is the purity specification available for this compound?" Reputable suppliers typically offer it in research quantities with various purity grades.

From a regulatory perspective, this compound is not classified as hazardous under standard guidelines, but proper laboratory safety protocols should always be followed. Researchers often search for "safety data sheet for 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one", emphasizing the importance of handling information. While not a controlled substance, its use in patented pharmaceutical processes may be subject to intellectual property considerations.

The analytical characterization of this compound typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. Quality control is a significant concern, with frequent searches for "analytical methods for 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one". These methods are essential for verifying the identity and purity of the material, especially when used in sensitive applications.

Looking ahead, the future prospects for CAS No. 851804-11-0 appear promising. Its structural features align well with current trends in fragment-based drug discovery and targeted therapy development. The compound's versatility makes it a candidate for various structure-activity relationship (SAR) studies, particularly in optimizing lead compounds for improved pharmacological properties.

In conclusion, 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(4-fluorophenyl)ethan-1-one represents an important chemical entity in modern research. Its unique structure, combined with growing applications in drug discovery and agrochemical development, ensures continued interest from the scientific community. As research progresses, we can anticipate new applications and improved synthetic methods for this valuable compound.